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Compound of Interest

Compound Name: (-)-Sweroside

Cat. No.: B190387

An In-depth Technical Guide to (-)-Sweroside

This technical guide provides a comprehensive overview of (-)-Sweroside, an iridoid glycoside
with significant therapeutic potential. The document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical properties,
biological activities, and the molecular mechanisms underlying its effects.

Core Compound Data

(-)-Sweroside is a natural product found in various medicinal plants. Its fundamental chemical
and physical properties are summarized below.

Property Value Citation(s)
CAS Number 14215-86-2 [L][2][3]14]
Molecular Formula C16H22009 [11[2][5][6]
Molecular Weight 358.34 g/mol [1112116171

Pharmacological Activities and Signaling Pathways

(-)-Sweroside exhibits a wide range of biological activities, including anti-inflammatory,
antioxidant, hepatoprotective, and neuroprotective effects.[1] These therapeutic actions are
attributed to its ability to modulate key cellular signaling pathways.
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Anti-inflammatory Pathways

(-)-Sweroside has been shown to exert potent anti-inflammatory effects by targeting several
critical signaling cascades. It can suppress the production of pro-inflammatory cytokines such
as TNF-aq, IL-1p3, and IL-6.[1] Key modulated pathways include:

o NF-kB Signaling: Sweroside can inhibit the activation of the NF-kB pathway, a central
regulator of inflammation.[1][5] It has been observed to prevent the degradation of IkB-q,
which in turn blocks the nuclear translocation of the p65 subunit of NF-kB.[2]

 MAPK Signaling: The mitogen-activated protein kinase (MAPK) pathway is another target of
Sweroside. It can suppress the phosphorylation of INK, ERK, and p38 MAPKSs, which are
involved in inflammatory responses.[2]

o SIRT1 Pathway: In models of acute lung injury, Sweroside has been shown to activate
Sirtuin 1 (SIRT1), which subsequently suppresses the NF-kB pathway, leading to reduced
inflammation.[7][8]

Below is a diagram illustrating the inhibitory effect of (-)-Sweroside on the NF-kB signaling
pathway.
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Caption: Inhibition of the NF-kB signaling pathway by (-)-Sweroside.
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Antioxidant and Cytoprotective Pathways

(-)-Sweroside also demonstrates significant antioxidant properties by modulating pathways
that protect cells from oxidative stress.

o Keapl/Nrf2 Axis: Sweroside can induce the nuclear translocation of Nuclear factor erythroid
2-related factor 2 (Nrf2) by inhibiting its repressor, Kelch-like ECH-associated protein 1
(Keapl).[4] Nrf2 is a master regulator of the antioxidant response.

o PI3K/Akt Pathway: This pathway, involved in cell survival and proliferation, can be activated
by Sweroside, contributing to its cytoprotective effects.[1]

The following diagram illustrates the activation of the Keap1/Nrf2 antioxidant pathway by (-)-

Sweroside.
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Caption: Activation of the Keap1/Nrf2 antioxidant pathway by (-)-Sweroside.

Experimental Protocols

This section details common experimental methodologies used to investigate the biological
activities of (-)-Sweroside.
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In Vitro Anti-inflammatory Assay

o Cell Culture: Murine macrophage cells (e.g., RAW264.7) are cultured in DMEM
supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

o Treatment: Cells are pre-treated with various concentrations of (-)-Sweroside for a specified
duration (e.g., 1-2 hours) before being stimulated with an inflammatory agent like
lipopolysaccharide (LPS) (e.g., 1 pg/mL) for 24 hours.

e Cytokine Measurement: The levels of pro-inflammatory cytokines (e.g., TNF-a, IL-6) in the
cell culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA)
kits according to the manufacturer's instructions.

o Western Blot Analysis: To assess the effect on signaling pathways, cell lysates are collected
and subjected to SDS-PAGE. Proteins of interest (e.g., p-p65, IkBa) are detected using
specific primary and secondary antibodies.

In Vitro Antioxidant Assay (ROS Measurement)

e Cell Culture: A suitable cell line (e.g., H9c2 cardiomyocytes) is used.

 Induction of Oxidative Stress: Oxidative stress is induced by treating the cells with an agent
like H202 or by subjecting them to hypoxia/reoxygenation.

e Sweroside Treatment: Cells are pre-treated with (-)-Sweroside before the induction of
oxidative stress.

e ROS Detection: Intracellular reactive oxygen species (ROS) levels are measured using a
fluorescent probe like 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).[5][9] The
fluorescence intensity is quantified using a fluorescence microscope or a plate reader.

In Vivo Animal Model of Acute Lung Injury

e Animal Model: An acute lung injury (ALI) model is established in mice (e.g., C57BL/6) by
intratracheal instillation of LPS.

o Sweroside Administration: (-)-Sweroside is administered to the mice (e.g., intraperitoneally)
at various doses for a specific period before and/or after LPS challenge.[7][8]
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e Assessment of Lung Injury:
o Lung Wet-to-Dry Weight Ratio: To assess pulmonary edema.

o Bronchoalveolar Lavage Fluid (BALF) Analysis: Total and differential cell counts are
performed, and cytokine levels in the BALF are measured by ELISA.

o Histopathology: Lung tissues are collected, fixed in formalin, paraffin-embedded,
sectioned, and stained with Hematoxylin and Eosin (H&E) to evaluate inflammatory cell
infiltration and tissue damage.

The following diagram outlines a general experimental workflow for evaluating the in vivo
efficacy of (-)-Sweroside.
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In Vitro Studies In Vivo Studies
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Caption: General experimental workflow for evaluating (-)-Sweroside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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